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(benzyloxy)acetyl)phenyl)acetate

Cat. No.: B12526988

Get Quote

Executive Summary
This application note details the synthetic protocol for preparing

-benzyloxy-

-methoxyacrylate strobilurin analogs using benzyloxyacetyl intermediates. While commercial
strobilurins (e.g., Azoxystrobin, Kresoxim-methyl) typically feature an

-aryl scaffold, the introduction of an

-alkoxy or

-benzyloxy group via benzyloxyacetyl precursors allows for the exploration of Oudemansin-like
pharmacophores and novel structural space.

This guide focuses on the Claisen condensation and O-methylation sequence, which

constructs the toxophore (the biologically active

-methoxyacrylate moiety) with high stereoselectivity for the bioactive
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-isomer.[1]

Scientific Background & Retrosynthetic Analysis
The Strobilurin Pharmacophore
The fungicidal activity of strobilurins stems from their ability to inhibit mitochondrial respiration

by binding to the

site of the cytochrome

complex.[2] The critical structural element (toxophore) is usually:

-

-methoxyacrylate[1][3][4]

-

-methoxyiminoacetate[5]

Strategic Role of Benzyloxyacetyl Intermediates
Using methyl 2-(benzyloxy)acetate as a starting material offers two strategic advantages:

Direct Analog Synthesis: It yields

-benzyloxy analogs, mimicking the natural product Oudemansin A, which possesses an

-methoxy group.

Divergent Synthesis: The benzyl group serves as a robust protecting group. Post-

pharmacophore construction, it can be removed (hydrogenolysis) to reveal an

-hydroxyl group for further derivatization (e.g., coupling to diverse side chains).

Retrosynthetic Scheme (Graphviz)
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Target: (E)-Methyl 2-(benzyloxy)-3-methoxyacrylate

Intermediate: Methyl 2-(benzyloxy)-3-hydroxyacrylate (Enol)

O-Methylation (DMS/Base)

Starting Material: Methyl 2-(benzyloxy)acetate

Claisen Condensation

Reagents: Methyl Formate + Base

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection of the target strobilurin analog showing the key Claisen

condensation and methylation steps.

Experimental Protocol
Reagents and Materials

Starting Material: Methyl 2-(benzyloxy)acetate (CAS: 19810-31-2) or prepared from Methyl

bromoacetate + Benzyl alcohol.

C1 Source: Methyl formate (Anhydrous).

Base: Sodium hydride (60% dispersion in mineral oil) or Sodium methoxide (solid).

Methylating Agent: Dimethyl sulfate (DMS) or Methyl Iodide (MeI).

Solvents: Tetrahydrofuran (THF, anhydrous), Toluene, DMF.

Step-by-Step Methodology
Stage 1: Formylation (Claisen Condensation)
Objective: Install the hydroxymethylene group at the
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-position.

Apparatus Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a

magnetic stir bar, nitrogen inlet, and pressure-equalizing addition funnel.

Base Suspension: Charge NaH (1.2 equiv, washed with hexane to remove oil) into the flask.

Add anhydrous THF (10 mL/g of substrate) and cool to 0 °C.

Addition: Mix Methyl 2-(benzyloxy)acetate (1.0 equiv) with Methyl formate (5.0 equiv).

Transfer this mixture to the addition funnel.

Note: Using excess methyl formate drives the equilibrium and acts as a co-solvent.

Reaction: Dropwise add the ester/formate mixture to the NaH suspension over 30–45

minutes. Expect hydrogen gas evolution.

Activation: Allow the reaction to warm to room temperature (20–25 °C) and stir for 4–6 hours.

Checkpoint: Monitor by TLC (EtOAc/Hexane 1:4). The starting material spot should

disappear, replaced by a polar enol spot (often streaks on silica).

Quench: Cool to 0 °C. Carefully quench with ice-cold water or saturated

.

Isolation: Acidify slightly with 1M HCl (pH ~4-5) to protonate the enolate. Extract with Ethyl

Acetate (3x). Wash combined organics with brine, dry over

, and concentrate in vacuo.

Result: Crude Methyl 2-(benzyloxy)-3-hydroxyacrylate (often an oil). Proceed immediately

to the next step to avoid decomposition.

Stage 2: Stereoselective O-Methylation
Objective: Lock the enol into the biologically active

-

-methoxyacrylate ether.
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Dissolution: Dissolve the crude enol from Stage 1 in DMF (5 mL/g).

Base Addition: Add Potassium Carbonate (

, 1.5 equiv, pulverized).

Methylation: Cool to 10 °C. Add Dimethyl Sulfate (DMS, 1.2 equiv) dropwise.

Safety: DMS is highly toxic. Use a fume hood and appropriate PPE.

Reaction: Stir at room temperature for 3–12 hours.

Mechanism:[2][6][7][8][9][10][11] The reaction typically favors the thermodynamically

stable

-isomer due to steric repulsion between the carboxylate and the methoxy group in the

-isomer.

Workup: Pour the mixture into ice water. Extract with Diethyl Ether or MTBE (Methyl tert-butyl

ether).

Note: DMF is water-soluble but requires thorough washing (3x Water, 1x LiCl solution) to

remove completely.

Purification: Purify via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).

Process Optimization & Troubleshooting
The following table summarizes critical parameters affecting yield and stereoselectivity.
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Parameter Recommended Condition Effect on Outcome

Base (Step 1) NaH (Sodium Hydride)

Provides irreversible

deprotonation; higher yields

than NaOMe.

Solvent (Step 1) THF or Toluene

THF promotes faster reaction;

Toluene is better for scale-up

(safety).

Temperature (Step 2)
0 °C

RT

Higher temperatures (>40 °C)

may increase

-isomer formation.

Methylating Agent Dimethyl Sulfate (DMS)

Generally faster and higher

yielding than MeI for enol

ethers.

Stereochemical Control
The biological activity of strobilurins is highly dependent on the geometry of the double bond.

Target:

-isomer (methoxy group trans to the ester carbonyl).

Verification: Use

H NMR.[5]

-isomer: Vinyl proton typically appears at

7.50 – 7.60 ppm.

-isomer: Vinyl proton typically appears upfield at

6.50 – 6.80 ppm.

Workflow Diagram
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Start: Methyl Benzyloxyacetate

Step 1: Formylation
(NaH, HCOOMe, THF, 0°C)

QC: TLC/LCMS
(Check for Enol formation)

Incomplete (Add more Base/Time)

Step 2: O-Methylation
(K2CO3, DMS, DMF)

Pass

Workup & Isolation
(Extraction, Washing)

Purification
(Flash Chromatography)

Final Product:
(E)-Methyl 2-(benzyloxy)-3-methoxyacrylate

Click to download full resolution via product page

Figure 2: Operational workflow for the synthesis of the strobilurin analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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